5-CHOLESTEN-3-ALPHA-OL ACETATE
5-CHOLESTEN-3-ALPHA-OL ACETATE
Brand Name:
Vulcanchem
CAS No.:
1059-85-4
VCID:
VC0094849
InChI:
InChI=1S/C29H48O2/c1-19(2)8-7-9-20(3)25-12-13-26-24-11-10-22-18-23(31-21(4)30)14-16-28(22,5)27(24)15-17-29(25,26)6/h10,19-20,23-27H,7-9,11-18H2,1-6H3/t20-,23-,24+,25-,26+,27+,28+,29-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C
Molecular Formula:
C29H48O2
Molecular Weight:
428.7 g/mol
5-CHOLESTEN-3-ALPHA-OL ACETATE
CAS No.: 1059-85-4
Main Products
VCID: VC0094849
Molecular Formula: C29H48O2
Molecular Weight: 428.7 g/mol
| CAS No. | 1059-85-4 |
|---|---|
| Product Name | 5-CHOLESTEN-3-ALPHA-OL ACETATE |
| Molecular Formula | C29H48O2 |
| Molecular Weight | 428.7 g/mol |
| IUPAC Name | [(3R,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C29H48O2/c1-19(2)8-7-9-20(3)25-12-13-26-24-11-10-22-18-23(31-21(4)30)14-16-28(22,5)27(24)15-17-29(25,26)6/h10,19-20,23-27H,7-9,11-18H2,1-6H3/t20-,23-,24+,25-,26+,27+,28+,29-/m1/s1 |
| Standard InChIKey | XUGISPSHIFXEHZ-GPJXBBLFSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@H](C4)OC(=O)C)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C |
| PubChem Compound | 11430304 |
| Last Modified | Nov 11 2021 |
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